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Compound of Interest

Compound Name:
2-Naphthylhydrazine

hydrochloride

Cat. No.: B1297821 Get Quote

An In-depth Technical Guide to the Proper Storage and Handling of 2-Naphthylhydrazine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the safe storage

and handling of 2-Naphthylhydrazine hydrochloride (CAS No. 2243-58-5). Adherence to

these protocols is critical to ensure the safety of laboratory personnel and to maintain the

integrity of the compound for research and development purposes.

Chemical and Physical Properties
2-Naphthylhydrazine hydrochloride is a synthetic organic compound utilized as a reagent in

various chemical syntheses, including the preparation of dyes and pharmaceuticals.[1] It

appears as a white to off-white or pale yellow crystalline powder.[1][2]

Table 1: Physical and Chemical Properties of 2-Naphthylhydrazine Hydrochloride
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Property Value Source(s)

CAS Number 2243-58-5 [1][2][3]

Molecular Formula C₁₀H₁₁ClN₂ [1]

Molecular Weight 194.66 g/mol [2][3][4]

Appearance
White to off-white/pale yellow

crystalline powder
[1][2]

Melting Point
123°C or 211°C (discrepancy

in reported values)
[2][5]

Boiling Point
362.9°C at 760 mmHg

(predicted for free base)
[6]

Solubility
Soluble in water, slightly

soluble in DMSO
[1]

pKa
5.66 ± 0.70 (predicted for free

base)
[7]

Storage and Stability
Proper storage is crucial to maintain the stability and purity of 2-Naphthylhydrazine
hydrochloride.

Recommended Storage Conditions:

Temperature: Store in a cool, dry place at a temperature between 2°C and 8°C.[1][3][8]

Atmosphere: For long-term storage, it is recommended to keep the compound under an inert

atmosphere (e.g., nitrogen or argon).[1]

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[3][8]

Light: Store in a dark place, as prolonged exposure to light may degrade the compound.
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Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[6]

Hydrazine derivatives can react vigorously with such substances.

Safe Handling and Personal Protective Equipment
(PPE)
2-Naphthylhydrazine hydrochloride is classified as harmful and an irritant. It is also

considered a potential carcinogen, a common hazard associated with hydrazine derivatives.[7]

[8][9] Therefore, strict adherence to safety protocols is mandatory.

Engineering Controls:

Always handle this compound within a certified chemical fume hood to minimize inhalation of

dust or vapors.[8]

Ensure a safety shower and eyewash station are readily accessible.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[7][8]

Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile gloves).[7][8]

Skin and Body Protection: A lab coat must be worn. Ensure that skin is not exposed.[7][8]

Respiratory Protection: For situations where dust or aerosols may be generated, a

NIOSH/MSHA-approved respirator is required.[8]

Hygiene Practices:

Do not eat, drink, or smoke in the laboratory.[8]

Wash hands thoroughly after handling the compound.[8]

Contaminated clothing should be removed and laundered before reuse.[8]

Experimental Protocols
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The following is a generalized workflow for handling 2-Naphthylhydrazine hydrochloride in a

laboratory setting. This should be adapted to specific experimental needs and incorporated into

a lab-specific Standard Operating Procedure (SOP).

Experimental Workflow for Handling 2-Naphthylhydrazine Hydrochloride
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Caption: A generalized workflow for the safe handling of 2-Naphthylhydrazine hydrochloride.
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Hazard Mitigation and Emergency Procedures
Understanding the potential hazards and having a clear emergency plan is crucial.

Hazard Mitigation Strategies

Potential Hazards

Mitigation Strategies

Inhalation Hazard
(Respiratory Irritation)

Use Chemical Fume Hood

Skin and Eye Contact
(Irritation)

Wear Appropriate PPE

Ingestion Hazard
(Harmful if Swallowed)

No Eating/Drinking in Lab

Potential Carcinogen

Follow Strict Handling Protocols

Click to download full resolution via product page

Caption: Logical relationship between potential hazards and their corresponding mitigation

strategies.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek

immediate medical attention.[8]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[8]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[8]

Spill and Waste Disposal:
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Spills: In case of a small spill, carefully absorb the material with an inert absorbent material

and place it in a sealed container for disposal. For larger spills, evacuate the area and

contact environmental health and safety personnel.

Waste Disposal: Dispose of waste in a designated hazardous waste container in accordance

with local, state, and federal regulations. Do not dispose of it down the drain.[8]

Potential Biological Signaling Pathways
While the specific signaling pathways affected by 2-Naphthylhydrazine hydrochloride are not

well-documented, research on related hydrazine compounds in the context of cancer suggests

potential mechanisms of action. For instance, hydrazine sulfate has been proposed to inhibit

gluconeogenesis and the activity of tumor necrosis factor-alpha (TNF-α). Other hydrazine

derivatives, like hydralazine, have been shown to inhibit DNA methyltransferase 1 (DNMT1).

[10]

The following diagram illustrates a generalized, hypothetical signaling pathway that could be

influenced by a hydrazine-containing compound, based on the known effects of related

molecules.

Hypothesized Signaling Pathway Inhibition by Hydrazine Derivatives

Potential Cellular Targets

Downstream Effects

Hydrazine Derivative
(e.g., 2-Naphthylhydrazine)

DNMT1

Inhibits

PEPCK
(Gluconeogenesis)

Inhibits

TNF-α Signaling

Inhibits

DNA Hypomethylation Inhibition of Glucose Production Modulation of Inflammation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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